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Compound of Interest

Compound Name: 1,5-Diazecane-6,10-dione

Cat. No.: B072940

For the attention of: Researchers, scientists, and drug development professionals.

This technical guide addresses the commercial availability, technical specifications, and known
experimental protocols related to the cyclic diamide, 1,5-Diazecane-6,10-dione (CAS Number:
1489-84-5).

Initial research indicates that detailed public information regarding 1,5-Diazecane-6,10-dione
is exceptionally scarce. While the compound is listed by a limited number of chemical suppliers,
comprehensive technical data, established experimental protocols, and significant research
into its biological activity are not readily available in the public domain. This guide compiles the
limited information that has been found.

Commercial Availability

Efforts to identify multiple commercial suppliers for 1,5-Diazecane-6,10-dione have yielded
limited results. Only a single supplier has been prominently identified, with another potential
source listed on a chemical database without detailed purchasing information. This scarcity
suggests that the compound is not widely manufactured or readily available for large-scale
research and development purposes.
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Supplier CAS Number Additional Information

Lists 1,5-Diazecane-6,10-
Benchchem 1489-84-5 dione as a cyclic diamide
scaffold.[1]

Listed as a supplier, however,

Hangzhou J&H Chemical Co., specific details on purity,
_ 1489-84-5 ) o
Ltd. (via Molbase) quantity, and pricing are not
provided.

Technical and Safety Data

A comprehensive Safety Data Sheet (SDS) specifically for 1,5-Diazecane-6,10-dione (CAS
1489-84-5) could not be located through extensive searches. Similarly, detailed, verified
physical and chemical properties such as melting point, boiling point, solubility, and spectral
data (NMR, IR, Mass Spec) are not published in readily accessible scientific literature or
technical databases.

Due to the lack of a specific SDS, researchers must handle this compound with extreme
caution, assuming it may be hazardous. General laboratory safety protocols for handling novel
chemical entities of unknown toxicity should be strictly followed. This includes the use of
personal protective equipment (PPE) such as safety goggles, gloves, and a lab coat, and
working in a well-ventilated fume hood.

Synthesis and Experimental Protocols

No peer-reviewed scientific articles detailing a specific, reproducible synthesis protocol for 1,5-
Diazecane-6,10-dione were identified. While the synthesis of related diazepine, diazocine, and
other cyclic diamide structures is documented, these methods are not directly transferable
without significant modification and validation.

The general nature of 1,5-Diazecane-6,10-dione as a cyclic diamide suggests that its
synthesis would likely involve the cyclization of a linear precursor containing the requisite
amine and carboxylic acid functionalities, or their activated derivatives. A potential, though
unverified, synthetic approach could be conceptualized as follows:
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Caption: A generalized, conceptual workflow for the synthesis of a cyclic diamide like 1,5-
Diazecane-6,10-dione.

It is critical to note that this is a theoretical pathway and would require substantial experimental
development and optimization.

Biological Activity and Applications

There is no specific information in the scientific literature regarding the biological activity,
signaling pathway involvement, or therapeutic applications of 1,5-Diazecane-6,10-dione.
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However, the broader class of cyclic diamides and related diazepine/diazocine scaffolds are of
significant interest in medicinal chemistry. These structures are often explored for their potential
as scaffolds in drug design due to their conformational rigidity and ability to present functional
groups in specific spatial orientations. For instance, derivatives of dibenzo[b,f][1][2]diazocine-
6,12-dione have been investigated for their cytotoxic effects against cancer cell lines. This
suggests that related structures, such as 1,5-Diazecane-6,10-dione, could warrant

investigation for biological activity.

A hypothetical workflow for screening a novel compound like 1,5-Diazecane-6,10-dione for

biological activity is presented below.
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Caption: A generalized workflow for the initial biological screening of a novel chemical entity.
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Conclusion for Researchers

1,5-Diazecane-6,10-dione is a poorly characterized compound with extremely limited
commercial availability and a near-complete absence of published technical data and
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experimental protocols. Researchers and drug development professionals interested in this
specific molecule should be prepared to:

Engage in custom synthesis, as readily available commercial stock is not apparent.

Conduct comprehensive in-house characterization to determine its physical, chemical, and
toxicological properties.

Develop and validate novel experimental protocols for its use.

Undertake primary screening campaigns to determine any potential biological activity.

Given the current state of available information, any research program involving 1,5-
Diazecane-6,10-dione would be considered highly exploratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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